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Cyprosulfamide Properties and Regulatory Status

Cyprosulfamide is a herbicide safener used to protect crops like corn from herbicide injury [1]. The

following tables summarize key data for environmental risk assessment.

Property Value / Description

IUPAC Name N-[4-(cyclopropylcarbamoyl)phenylsulfonyl]-o-anisamide [1]

Chemical Formula C₁₈H₁₈N₂O₅S [1]

Molecular Mass 374.41 g/mol [1]

Pesticide Type Herbicide safener (not a primary herbicide) [1]

Mode of Action Accelerates herbicide detoxification in crops [1]

Environmental Fate & Ecotoxicity Value

Mammalian Acute Oral LD₅₀ (Rat) > 2000 mg/kg (Low toxicity) [1]
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Environmental Fate & Ecotoxicity Value

Aquatic Toxicity (Fish LC₅₀) > 106 mg/L (Low toxicity, Cyprinodon variegatus) [1]

Tolerance on Corn Established by the U.S. EPA (e.g., 0.01 ppm in grain) [2]

Troubleshooting FAQs and Experimental Guidance

How does cyprosulfamide work in plants? Cyprosulfamide protects crops by upregulating the

plant's own detoxification systems. It enhances the metabolism of herbicides within the crop,

minimizing phytotoxic effects [3] [1].

What is the molecular mechanism behind this protection? Research on maize seedlings shows that

cyprosulfamide pre-treatment significantly upregulates genes involved in herbicide metabolism [3].

This includes:

Cytochrome P450 (P450) genes
Glutathione S-transferase (GST) genes
UDP-glycosyltransferase (UGT) genes This gene upregulation leads to increased activity of
enzymes like GST, which helps conjugate and detoxify herbicides. It also boosts the activity of

antioxidant enzymes like superoxide dismutase (SOD) to mitigate oxidative stress caused by
herbicides [3].

What if I cannot find specific degradation data for cyprosulfamide in water? The available

databases lack specific dissipation rates (like DT₅₀) for cyprosulfamide in water [1]. As a

troubleshooting step, you could:

Investigate Analogous Compounds: Review literature on safeners with similar chemical

structures.
Model from Properties: Use known chemical properties (e.g., water solubility, log P) to predict

environmental behavior.
Design Original Experiments: Establish studies to measure cyprosulfamide's degradation in

water-sediment systems.

Experimental Protocol: Gene Expression Analysis
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You can investigate cyprosulfamide's mechanism firsthand. The following workflow, based on a study that

treated maize seeds and seedlings with clomazone herbicide and cyprosulfamide safener, outlines key steps

[3].

Experimental Workflow for Gene Expression Analysis

Start: Maize Seed Treatment

Group 1 (Control):
Soak in Water

Group 2 (Safener):
Soak in Cyprosulfamide

Apply Clomazone
Herbicide to Soil

Grow Seedlings
Under Controlled Conditions

Collect Plant
Tissue Samples

Conduct qRT-PCR
Analysis

Analyze Gene
Expression Levels

End: Interpret Mechanism
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Key Experimental Steps [3]:

Plant Material and Treatment: Use a standard crop like maize. Divide seeds into groups for different
treatments: a control (soaked in water) and a treatment (soaked in cyprosulfamide solution).

Herbicide Application: After treatment, plant seeds in soil supplemented with the herbicide of
interest (e.g., clomazone).

Growth and Sampling: Grow plants under controlled conditions (light, temperature). Collect seedling
tissue at a determined growth stage.

qRT-PCR Analysis: Extract RNA from tissue samples. Use quantitative reverse transcription
polymerase chain reaction (qRT-PCR) to measure the expression levels of specific detoxification

genes (e.g., P450s, GSTs, UGTs). Compare the expression levels between the control and safener-
treated groups.

Detoxification Pathway Diagram

The diagram below illustrates how cyprosulfamide enhances a plant's ability to detoxify herbicides, based

on research findings [3].
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This diagram shows that cyprosulfamide's protective effect is multi-faceted, involving both the direct

detoxification of the herbicide and the mitigation of the secondary oxidative damage it causes [3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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